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Abstract
Choline salicylate, an active pharmaceutical ingredient known for its analgesic and anti-

inflammatory properties, exists as a crystalline solid at room temperature. Despite its long

history of use, detailed public information regarding its crystal structure and potential

polymorphism is notably scarce. This technical guide synthesizes the available scientific and

patent literature to provide a comprehensive overview of the solid-state characteristics of

choline salicylate. While single-crystal X-ray diffraction data remains elusive in the public

domain, this document details the known physicochemical properties, methods of preparation

for its crystalline form, and explores the current understanding of its solid-state behavior. The

absence of polymorphism studies is also highlighted, indicating a significant area for future

research in the solid-state chemistry of this compound.

Introduction
Choline salicylate is the salt formed from the organic cation choline and the salicylate anion. It

is a non-steroidal anti-inflammatory drug (NSAID) that is utilized in various pharmaceutical

formulations for its analgesic, anti-inflammatory, and antipyretic activities. The compound is

described as a well-defined crystalline substance, yet a thorough characterization of its crystal

structure is not readily available in peer-reviewed journals or crystallographic databases.

Understanding the crystal structure and polymorphism of an active pharmaceutical ingredient is

critical for drug development, as these solid-state properties can significantly influence its
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stability, solubility, bioavailability, and manufacturability. This guide aims to consolidate the

existing knowledge on the solid-state properties of choline salicylate and to identify the gaps

in the current understanding.

Physicochemical Properties
Choline salicylate is consistently reported as a crystalline solid. Key physicochemical

properties gathered from various sources are summarized in the table below.

Property Value References

Molecular Formula C₁₂H₁₉NO₄ [1]

Molecular Weight 241.28 g/mol [1]

Melting Point 49.2–50.0 °C [1]

Appearance Crystalline solid [2]

Solubility

Extremely soluble in water,

alcohol, acetone, and

glycerine. Insoluble in

anhydrous ether, benzene, and

petroleum ether.

[2]

Hygroscopicity Hygroscopic [2]

Stability

Discolors on exposure to light.

Incompatible with strong acids,

iron salts, and strong alkalies.

[2]

Table 1: Physicochemical Properties of Choline Salicylate

Crystal Structure
As of the latest literature review, a definitive single-crystal X-ray diffraction study providing

detailed crystallographic data for choline salicylate (such as unit cell parameters, space

group, and atomic coordinates) has not been publicly reported. The description of choline
salicylate as a "well-defined crystalline compound" in early patents suggests that such a
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characterization is feasible and may have been performed internally by pharmaceutical

developers.[2]

A 2020 study investigated the liquid structure of choline salicylate using X-ray scattering and

vibrational spectroscopy, providing insights into the ion pairing and hydrogen bonding in the

molten state.[3] However, this study does not provide information on the long-range order

present in the crystalline solid.

The lack of publicly available crystallographic data represents a significant knowledge gap. A

definitive crystal structure determination would be invaluable for understanding the

intermolecular interactions that govern the solid-state properties of choline salicylate and

would serve as a foundation for any future studies on polymorphism.

Polymorphism
A thorough search of the scientific and patent literature did not reveal any studies on the

polymorphism of choline salicylate. Polymorphism is the ability of a solid material to exist in

more than one form or crystal structure. Different polymorphs of a drug can exhibit different

physical properties, which can have a profound impact on its therapeutic efficacy and the

stability of the drug product.

The absence of any reported polymorphs of choline salicylate could indicate several

possibilities:

The compound may be monomorphic under the conditions studied so far.

Polymorphism screening has not been a focus of research for this compound.

Any discoveries of polymorphs have not been disclosed in the public domain.

Given the importance of polymorphism in the pharmaceutical industry, a systematic polymorph

screen of choline salicylate would be a valuable area of future research.

Experimental Protocols
Synthesis and Crystallization of Choline Salicylate
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The following protocol for the preparation of crystalline choline salicylate is based on the

method described in the patent by Broh-Kahn et al. (1962).[2]

Materials:

Choline chloride

Sodium salicylate

Anhydrous methanol

Anhydrous acetone

Anhydrous ether

Procedure:

Dissolve equimolar amounts of choline chloride and sodium salicylate in anhydrous

methanol.

Stir the mixture, which will result in the precipitation of sodium chloride.

Filter the mixture to remove the precipitated sodium chloride.

Evaporate the methanol from the filtrate under reduced pressure to obtain a residue.

Dissolve the residue in anhydrous acetone.

Slowly add anhydrous ether to the acetone solution until turbidity is observed.

Allow the solution to stand, preferably at a reduced temperature, to induce crystallization.

Collect the crystalline choline salicylate by filtration.

Wash the crystals with anhydrous ether and dry under vacuum.
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Synthesis and Crystallization of Choline Salicylate
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Caption: Workflow for the synthesis and crystallization of choline salicylate.
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Conclusion and Future Outlook
Choline salicylate is a crystalline pharmaceutical compound with established therapeutic use.

However, this technical guide reveals a significant lack of publicly available data on its detailed

crystal structure and polymorphism. The provided synthesis and crystallization protocols offer a

starting point for obtaining solid material for further study. Future research should prioritize the

determination of the single-crystal structure of choline salicylate. A systematic polymorph

screen is also warranted to fully characterize its solid-state landscape. Such studies would

provide invaluable information for formulation development, ensuring the quality, stability, and

efficacy of pharmaceutical products containing choline salicylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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